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Compound of Interest

Compound Name: Calcium naphthenate

Cat. No.: B1591947 Get Quote

This technical guide provides a comprehensive overview of calcium naphthenate, including its

chemical and physical properties, synthesis, applications, and safety considerations. The

information is intended for researchers, scientists, and professionals in chemical and industrial

fields.

Chemical Identification
CAS Number: 61789-36-4[1][2][3][4][5][6][7][8][9]

Calcium naphthenate is the calcium salt of naphthenic acids.[2][10] Naphthenic acids are a

complex mixture of cycloaliphatic carboxylic acids obtained from crude oil.[2][11] Consequently,

calcium naphthenate is not a single chemical compound but a mixture of calcium salts of

these various acids.[11] The molecular formula is often represented as C22H14CaO4 or

2(C11H7O2)Ca, though this is a simplified representation.[1][2][3][4][6][8][9][12]

Physicochemical Properties
Calcium naphthenate is generally described as a light brown, viscous liquid or semi-solid

paste.[2][3] It is a calcium source that is soluble in organic solvents.[13]

Table 1: Physical and Chemical Properties of Calcium Naphthenate
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Property Value Source(s)

Molecular Weight ~382.4 g/mol [1][2][5][6][8][9][12]

Appearance
Viscous liquid, light brown

paste, or semi-solid
[1][2][3]

Melting Point > 100°C [1][6]

Flash Point Combustible [1][5]

Solubility
Soluble in organic solvents,

insoluble in water
[10][11][13][14]

Synthesis
The synthesis of calcium naphthenate typically involves a two-step process. First, naphthenic

acids are saponified with a base, such as sodium hydroxide, to form sodium naphthenate.

Subsequently, a calcium salt, like calcium chloride, is added to the solution, leading to the

precipitation of calcium naphthenate.[2][7]

Below is a diagram illustrating the general synthesis workflow.
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Synthesis Workflow of Calcium Naphthenate

Naphthenic Acid
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(e.g., Calcium Chloride)
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A simplified diagram of the calcium naphthenate synthesis process.

Applications
Calcium naphthenate has a range of industrial applications, primarily leveraging its properties

as a metallic soap.

Paint and Varnish Drier: It acts as an auxiliary drier in paints and varnishes, often in

conjunction with primary driers like cobalt or manganese salts.[8] It helps to improve the

overall drying performance and hardness of the paint film.[4][8]

Adhesives: Its adhesive properties make it a useful component in various adhesive

formulations.[2][3][7][8]
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Waterproofing Agent: Calcium naphthenate is used as a water repellent for fabrics.[2][3][4]

[7][8]

Fungicide: It also finds application as a fungicide.[4]

Oil and Gas Industry: In the oil and gas sector, the formation of calcium naphthenate is

generally considered problematic. It can precipitate from crude oil, particularly those with a

high total acid number (TAN), and form deposits in pipelines and processing equipment,

leading to flow assurance issues.[2][5][10][15]

The following diagram illustrates the logical relationship in the formation of problematic deposits

in the oil industry.

Formation of Calcium Naphthenate Deposits in Oil Production
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Logical workflow of calcium naphthenate deposit formation.
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Experimental Protocols
Thermogravimetric Analysis (TGA) for Characterization of Calcium Naphthenate Deposits

Thermogravimetric analysis can be employed to characterize the composition of deposits

containing calcium naphthenate. A study on this topic outlined a method to distinguish

calcium naphthenate from other co-precipitated compounds like calcium sulfate and calcium

carbonate.[16]

Objective: To determine the thermal decomposition profile of a sample suspected to contain

calcium naphthenate.

Instrumentation: A thermogravimetric analyzer.

Methodology:

A small, accurately weighed sample of the deposit is placed in the TGA crucible.

The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere

(e.g., nitrogen).

The weight loss of the sample is recorded as a function of temperature.

Interpretation of Results:

Weight loss around 144-163°C may indicate the loss of water from hydrated compounds

like calcium sulfate dihydrate (gypsum).[16]

Decomposition observed between approximately 330°C and 520°C can be attributed to

the decomposition of calcium naphthenate.[16]

Weight loss at higher temperatures (around 747-775°C) is characteristic of the

decomposition of calcium carbonate.[16]

Safety and Handling
Calcium naphthenate is a flammable material and can cause skin and eye irritation.[1][17] It is

important to handle this chemical with appropriate personal protective equipment in a well-
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ventilated area.

Table 2: Hazard Identification and Precautionary Statements

Hazard GHS Classification
Precautionary
Statements

Source(s)

Flammability Flammable Liquid

H226: Flammable

liquid and vapor.

P210: Keep away

from heat/sparks/open

flames/hot surfaces.

No smoking.

[17]

Eye Irritation
Serious Eye

Damage/Irritation

H318/H320: Causes

serious eye

damage/Causes eye

irritation. P280: Wear

eye protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[9][17][18]

Skin Irritation Skin Irritation

H315: Causes skin

irritation. P280: Wear

protective gloves.

[17]

Respiratory Irritation
May cause respiratory

irritation

H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[17]
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Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety

information.[1][5][9][18] Store in a cool, dry, well-ventilated place in tightly sealed containers,

away from ignition sources.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Calcium Naphthenate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591947#calcium-naphthenate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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